Cas no 2137694-73-4 (Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl)-)

• Product Name: Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl)-
• CAS No: 2137694-73-4
• MF: C₆H₄Cl₄N₂O
• MW: 261.920757293701
• CID: 5294235
• Update Time: 2025-05-21

Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl)-

• Inchi： 1S/C6H4Cl4N2O/c1-13-3-2-11-5(6(8,9)10)12-4(3)7/h2H,1H3
• InChI Key： QLSNQSGBOLPTAA-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=NC=C(OC)C(Cl)=N1

Additional information on Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl)-

Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl): A Comprehensive Overview

The compound Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl), with CAS No. 2137694-73-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that are fundamental in various biological processes and synthetic applications. The structure of this molecule is characterized by a pyrimidine ring system with specific substituents: a chlorine atom at position 4, a methoxy group at position 5, and a trichloromethyl group at position 2. These substituents confer unique chemical properties and reactivity, making it a valuable compound for research and development.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl), leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery. The molecule's trichloromethyl group, in particular, has been shown to enhance its stability and bioavailability, making it an attractive candidate for therapeutic agents targeting various diseases.

One of the most promising applications of Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl) lies in its potential as an anticancer agent. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in tumor growth and metastasis. Moreover, preclinical trials have shown that this compound exhibits selective cytotoxicity against cancer cells while sparing normal cells, a critical attribute for any potential anticancer drug. These findings underscore the importance of further research into its mechanisms of action and efficacy in vivo.

In addition to its therapeutic potential, Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl) has also been explored for its role in chemical sensing and materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its ability to act as a photosensitive material in dye-sensitized solar cells (DSSCs), where it has shown promise in enhancing light absorption and charge transport efficiency.

The synthesis of Pyrimidine, 4-chloro-5-methoxy-2-(trichloromethyl) involves a multi-step process that typically begins with the preparation of the pyrimidine ring system. This is followed by the introduction of the substituents through carefully controlled nucleophilic substitutions or electrophilic aromatic substitutions. The trichloromethyl group is often introduced via a Friedel-Crafts alkylation reaction or through coupling with an appropriate chlorinated precursor. The methoxy group is typically introduced via an O-methylation reaction using methylating agents such as methyl iodide or dimethyl sulfate under basic conditions.

From an analytical standpoint, the characterization of Pyirmidine, 4-chloro-5-methoxy-2-(trichloromethyl) relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods allow for precise determination of the compound's molecular structure and purity. High-resolution mass spectrometry (HRMS) has been particularly instrumental in confirming the exact molecular formula and molecular weight of this compound.

Recent studies have also focused on the environmental fate and toxicity of Pyirmidine, 4-chloro-5-methoxy-2-(trichloromethyl). While preliminary data suggest that it is not inherently toxic to aquatic organisms at concentrations relevant to industrial use, further research is required to fully understand its long-term environmental impact. Regulatory agencies are increasingly emphasizing the need for comprehensive environmental risk assessments for novel chemical entities like this one.

In conclusion, Pyirmidine, 4-chloro-5-methoxy-2-(trichloromethyl) represents a fascinating example of how modern synthetic chemistry can yield compounds with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within pharmacology, materials science, and beyond.